Cas no 55562-84-0 (Sodium, [1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]-)

• Product Name: Sodium, [1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]-
• CAS No: 55562-84-0
• MF: C₉H₁₃Na
• MW: 144.189293622971
• CID: 351537
• PubChem ID: 15827235
• Update Time: 2025-04-19

Sodium, [1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Sodium, [1-(1,1-dimethylethyl)-2,4-cyclopentadien-1-yl]-
• sodium,5-tert-butylcyclopenta-1,3-diene
• Sodium 1-tert-butylcyclopenta-2,4-dien-1-ide
• DTXSID40578657
• sodium t-butylcyclopentadienide
• 55562-84-0

• Inchi： 1S/C9H13.Na/c1-9(2,3)8-6-4-5-7-8;/h4-7H,1-3H3;/q-1;+1
• InChI Key： PTXBSBZLIGYRBF-UHFFFAOYSA-N
• SMILES： [Na+].C(C)(C)(C)[C-]1C=CC=C1

Computed Properties

• Exact Mass: 144.09159
• Monoisotopic Mass: 144.09149470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 85.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0